Cas no 1935488-01-9 (1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde)

• Product Name: 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde
• CAS No: 1935488-01-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5737371
• PubChem ID: 131113940
• Update Time: 2025-05-20

1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde
• 1935488-01-9
• EN300-1623179
• Cyclopentanecarboxaldehyde, 1-(2-hydroxy-2-methylpropyl)-2-methyl-

• Inchi： 1S/C11H20O2/c1-9-5-4-6-11(9,8-12)7-10(2,3)13/h8-9,13H,4-7H2,1-3H3
• InChI Key： QWWHLHLWWPMYSK-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1(C=O)CCCC1C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.013±0.06 g/cm3(Predicted)
• Boiling Point: 264.4±13.0 °C(Predicted)
• pka: 15.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde

Research Brief on 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde (CAS: 1935488-01-9)

1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde (CAS: 1935488-01-9) is a synthetic aldehyde derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopentane backbone and hydroxy-methylpropyl substituent, exhibits promising biological activity, particularly in modulating specific enzymatic pathways. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex bioactive molecules, highlighting its versatility in pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to act as a selective inhibitor of certain cytochrome P450 enzymes, which are critical in drug metabolism. The study demonstrated that 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde exhibits a high binding affinity for CYP3A4, a key enzyme involved in the metabolism of approximately 50% of clinically used drugs. This finding suggests its potential utility in designing drug-drug interaction modulators or as a scaffold for developing novel enzyme inhibitors.

Further research has focused on the compound's synthetic pathways and optimization. A recent patent (WO2023056789) describes an improved synthetic route for 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde, emphasizing its scalability and cost-effectiveness. The patent highlights the use of asymmetric catalysis to achieve high enantiomeric purity, which is crucial for its application in chiral drug synthesis. This advancement addresses previous challenges related to yield and stereoselectivity, paving the way for broader industrial adoption.

Another significant development comes from a collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters (2024). The study explored the compound's role in the synthesis of prostaglandin analogs, which are important for treating inflammatory diseases and cardiovascular conditions. The researchers found that 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde serves as a key intermediate in constructing the cyclopentane ring of these analogs, offering a more efficient route compared to traditional methods.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacological profile. Current research is also investigating its potential toxicity and metabolic stability, which are critical for its advancement into preclinical studies. Preliminary data from in vitro assays indicate favorable pharmacokinetic properties, but further in vivo studies are needed to confirm these observations.

In summary, 1-(2-Hydroxy-2-methylpropyl)-2-methylcyclopentane-1-carbaldehyde (CAS: 1935488-01-9) represents a versatile and valuable compound in the toolkit of medicinal chemists. Its applications range from enzyme inhibition to serving as a building block for complex bioactive molecules. Continued research and development efforts are expected to unlock its full potential, making it a compound of significant interest in the coming years.